N-[2-(1H-indol-3-yl)ethyl]-7-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-7-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C19H18N4O/c1-13-7-9-23-12-17(22-18(23)10-13)19(24)20-8-6-14-11-21-16-5-3-2-4-15(14)16/h2-5,7,9-12,21H,6,8H2,1H3,(H,20,24)
• InChI Key: OFRDNQONJNVFMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

“N-[2-(1H-indol-3-yl)ethyl]-7-methylimidazo[1,2-a]pyridine-2-carboxamide” is a compound that has been synthesized in the field of organic chemistry. It is a derivative of tryptamine, a biogenic amine that naturally occurs in plants, animals, and microorganisms. Tryptamine derivatives play a fundamental role in the human body, being involved in the regulation and modulation of multiple processes within the central nervous system.

Synthesis Analysis

The synthesis of this compound involves a reaction between tryptamine and a carboxylic acid. A common method for the preparation of amides, such as this compound, is through N,N’-dicyclohexylcarbodiimide (DCC) mediated coupling between amines and carboxylic acids. DCC is a dehydrating agent commonly used for the preparation of esters, amides, or anhydrides.

Molecular Structure Analysis

The structure of the synthesized compound was determined by nuclear magnetic resonance (NMR) (1H-NMR and 13C-NMR), UV, IR, and mass spectral data. The DFT quantum-chemical calculations were performed at the B3LYP/6-311 G(d,p) level.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the coupling between amines and carboxylic acids mediated by DCC. DCC reacts with the carboxyl group of the carboxylic acid to produce an activated acylating agent that reacts with the amino group of the other molecule to form an amide bond.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, it is noted that tryptamine derivatives play a fundamental role in the human body. For instance, 5-Hydroxytryptamine or serotonin, a tryptamine derivative, is one of the most important signaling hormones in the body.

Future Directions

The future directions for this compound could involve further exploration of its biological activities given the diverse pharmacological properties of tryptamine. It could also involve the synthesis of other derivatives and the exploration of their potential applications.